Cas no 2253630-50-9 (1H-Pyrazole, 1-(2-iodoethyl)-, hydriodide (1:1))

• Product Name: 1H-Pyrazole, 1-(2-iodoethyl)-, hydriodide (1:1)
• CAS No: 2253630-50-9
• MF: C₅H₈I₂N₂
• MW: 349.939365386963
• CID: 5804745
• PubChem ID: 137935637
• Update Time: 2025-05-21

1H-Pyrazole, 1-(2-iodoethyl)-, hydriodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(2-iodoethyl)-, hydriodide (1:1)
• 1-(2-iodoethyl)-1H-pyrazole hydroiodide
• 2253630-50-9
• EN300-6499623
• 1-(2-Iodoethyl)pyrazole;hydroiodide

• Inchi： 1S/C5H7IN2.HI/c6-2-5-8-4-1-3-7-8;/h1,3-4H,2,5H2;1H
• InChI Key： SYSHFTFYFDOHPF-UHFFFAOYSA-N
• SMILES： C(N1N=CC=C1)CI.I

Computed Properties

• Exact Mass: 349.87769g/mol
• Monoisotopic Mass: 349.87769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 67.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

Additional information on 1H-Pyrazole, 1-(2-iodoethyl)-, hydriodide (1:1)

Compound CAS No 2253630-50-9: 1H-Pyrazole, 1-(2-Iodoethyl)-, Hydriodide (1:1)

The compound with CAS No 2253630-50-9, commonly referred to as 1H-Pyrazole, 1-(2-Iodoethyl)-, Hydriodide (1:1), is a significant entity in the field of organic chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their versatile applications in drug discovery, catalysis, and material synthesis. The pyrazole ring system is a five-membered heterocycle containing two adjacent nitrogen atoms, making it a valuable scaffold for various chemical transformations.

Recent advancements in synthetic methodologies have enabled the precise synthesis of 1H-Pyrazole, 1-(2-Iodoethyl)-, Hydriodide (1:1) with high purity and yield. Researchers have explored its potential as a building block in constructing bioactive molecules and advanced materials. For instance, studies have demonstrated its utility in the development of novel antiviral agents and anticancer drugs, where the pyrazole core serves as a critical structural element for enhancing pharmacokinetic properties.

The structural uniqueness of this compound lies in its iodoethyl substituent attached to the pyrazole ring. This group introduces electronic and steric effects that can be exploited in various chemical reactions. Recent investigations have highlighted its role as a precursor in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are pivotal in forming carbon-carbon bonds for constructing complex molecules.

In terms of applications, 1H-Pyrazole, 1-(2-Iodoethyl)-, Hydriodide (1:1) has shown promise in the field of catalysis. Its ability to coordinate with metal ions makes it a potential candidate for designing homogeneous catalysts for organic transformations. Additionally, its use in polymer synthesis has been explored, where it serves as a functional monomer for creating stimuli-responsive materials.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have employed computational chemistry techniques to predict its environmental fate and toxicity profile. These findings underscore the importance of responsible handling and disposal practices to minimize adverse effects on ecosystems.

In conclusion, Compound CAS No 2253630-50-9 stands out as a multifaceted chemical entity with diverse applications across various scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers striving to push the boundaries of chemical innovation.